1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[3-[[benzyl(ethyl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C17H25ClN2O/c1-2-19(12-15-7-4-3-5-8-15)13-16-9-6-10-20(14-16)17(21)11-18/h3-5,7-8,16H,2,6,9-14H2,1H3
• InChI Key: WTEQNYWOAGDAOD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)C(=O)CCl)CC2=CC=CC=C2
• Molecular Formula: C17H25ClN2O
• Molecular Weight: 308.8 g/mol

Description

1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a synthetic piperidine-based compound with the molecular formula C₁₆H₂₃ClN₂O and a molar mass of 294.82 g/mol (CAS: 1353983-67-1) . Its structure comprises a piperidine ring substituted at the 3-position with a benzyl-ethyl-amino-methyl group and a chloroethanone moiety at the 1-position. The compound is primarily utilized in pharmaceutical research, particularly in the development of kinase inhibitors and chiral stationary phases for chromatography . Its synthesis involves reductive amination and nucleophilic substitution reactions, as inferred from analogous synthetic routes in the literature .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Benzyl-Ethyl-Amino Group: This step involves the alkylation of the piperidine ring with benzyl and ethyl amine derivatives under controlled conditions.

Attachment of the Chloro-Ethanone Moiety:

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the chloro-ethanone moiety to alcohols or other reduced forms.

Substitution: Nucleophilic substitution reactions can replace the chloro group with other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be employed under basic or acidic conditions.

Major Products:

Oxidation Products: Oxides and ketones.

Reduction Products: Alcohols and alkanes.

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its pharmacological properties, such as analgesic and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• Structure: Methyl group replaces ethyl in the benzyl-alkyl-amino moiety.
• CAS : 1353976-34-7; Molecular formula: C₁₆H₂₃ClN₂O (identical to the target compound).
• However, reduced hydrophobicity may lower metabolic stability compared to ethyl-substituted analogs .

1-[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Structure : Cyclopropyl replaces ethyl, introducing a rigid, sp³-hybridized ring.
• CAS: Not explicitly provided (see ).
• Impact : The cyclopropyl group increases steric bulk and electron density, which may improve selectivity for hydrophobic binding pockets in enzymes. This substitution is associated with enhanced neuroprotective properties in related compounds .

1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• Structure: Isopropyl substituent at the amino group and positional isomerism (2-position substitution).
• CAS : 1353944-92-7.
• Impact : The bulkier isopropyl group may hinder metabolic degradation, improving pharmacokinetics. However, positional isomerism at the 2-position could alter conformational flexibility, affecting target engagement .

Ring Structure Variations

1-[3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

• Structure : Pyrrolidine (5-membered ring) replaces piperidine (6-membered ring).
• Pyrrolidine derivatives often exhibit faster clearance rates due to increased polarity .

Research Implications

The structural diversity among these analogs highlights the importance of substituent selection in drug design. Ethyl and cyclopropyl groups balance metabolic stability and target engagement, while ring size (piperidine vs. pyrrolidine) modulates pharmacokinetics. Further studies should prioritize in vitro assays to quantify the target compound’s kinase inhibition profile and ADMET (absorption, distribution, metabolism, excretion, toxicity) properties relative to its analogs.

Biological Activity

1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a synthetic organic compound known for its complex structure and potential pharmacological applications. This article explores its biological activity, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is $C_{15}H_{20}ClN$, with a molecular weight of approximately 265.78 g/mol. The compound features a piperidine ring, a benzyl group, and a chloroethanone moiety, which contribute to its diverse biological activities.

The biological activity of this compound primarily involves interactions with neurotransmitter systems and various molecular targets:

• Dopaminergic Pathway : The compound modulates dopamine receptors, which can influence mood and behavior.
• Serotonergic System : It interacts with serotonin receptors, potentially affecting anxiety and depression.
• Kinase Inhibition : The compound shows promise as an inhibitor of kinases involved in inflammatory responses and neuroprotection .

Biological Activity

Research indicates that 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone exhibits significant biological activities, including:

Antimicrobial Activity

In vitro studies have demonstrated that this compound possesses antimicrobial properties against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values have been reported as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	<100
Escherichia coli	125
Pseudomonas aeruginosa	150

These results suggest its potential use as an antimicrobial agent in clinical settings .

Neuropharmacological Effects

The compound's interaction with neurotransmitter systems suggests potential applications in treating neurodegenerative diseases and psychiatric disorders. Preliminary studies indicate that it may enhance cognitive function and mood stabilization through its dopaminergic and serotonergic activities .

Case Studies

Several case studies have explored the pharmacological effects of 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone:

• Study on Neuroprotective Effects : A study investigated the neuroprotective properties of the compound in models of oxidative stress. Results indicated a significant reduction in neuronal cell death, suggesting potential therapeutic applications in neurodegenerative diseases.
• Antimicrobial Efficacy Assessment : Another study evaluated the antimicrobial efficacy of the compound against multidrug-resistant bacterial strains. The findings highlighted its effectiveness compared to standard antibiotics, supporting further development for clinical use .

Comparison with Similar Compounds

The unique combination of functional groups in 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone distinguishes it from similar compounds. For instance:

Compound Name	Structure Features	Unique Aspects
1-[3-(Phenyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone	Lacks chloro group	May exhibit different binding affinities
1-[3-(Methyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone	Contains methyl instead of benzyl	Potentially altered pharmacodynamics

The presence of the benzyl group in our compound may enhance its binding affinity to specific biological targets compared to these similar compounds .